molecular formula C12H7BrClN3 B8530331 3-Bromo-7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine

3-Bromo-7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine

Cat. No.: B8530331
M. Wt: 308.56 g/mol
InChI Key: AFYXHPFBAPBKRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C12H7BrClN3 and its molecular weight is 308.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7BrClN3

Molecular Weight

308.56 g/mol

IUPAC Name

3-bromo-7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine

InChI

InChI=1S/C12H7BrClN3/c13-10-11(8-4-2-1-3-5-8)16-17-9(14)6-7-15-12(10)17/h1-7H

InChI Key

AFYXHPFBAPBKRU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NN3C(=CC=NC3=C2Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Chloro-2-phenylpyrazolo[1,5-α]pyrimidine (0.1 g, 0.44 mmol, prepared as described in J. Med. Chem. 1981, 24, 610) was dissolved in dichloromethane (5 mL) and to this solution was added N-bromosuccinimide (108 mg, 0.61 mmol). The resulting reaction mixture was stirred for 30 minutes. Additional dichloromethane was added and the mixture was extracted with sodium hydroxide (1N), water and a saturated aqueous sodium chloride solution. The organic phase was dried over magnesium sulfate, filtered and concentrated. The resulting solid was purified by silica gel chromatography (ethyl acetate:hexane 1:2) to give 110 mg (82%) of 3-bromo-7-chloro-2-phenylpyrazolo[1,5-α]pyrimidine as a yellow solid.
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
108 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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